2-(4-Chloro-2-methylphenoxy)-N-(((phenylcarbonylamino)thioxomethyl)amino)ethanamide

• IUPAC Name: N-[[[2-(4-chloro-2-methylphenoxy)acetyl]amino]carbamothioyl]benzamide
• InChI: InChI=1S/C17H16ClN3O3S/c1-11-9-13(18)7-8-14(11)24-10-15(22)20-21-17(25)19-16(23)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,20,22)(H2,19,21,23,25)
• InChI Key: LVDJLJQZEHZQFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NNC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H16ClN3O3S
• Molecular Weight: 377.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a chloro group, a methyl group, a phenoxy group, a carbonyl group, an amino group, and a thioxo group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of the polar carbonyl, amino, and thioxo groups could lead to interesting chemical properties, such as the ability to form hydrogen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar functional groups could make it soluble in polar solvents, and it might have a relatively high melting point due to the potential for intermolecular hydrogen bonding.

Future Directions

Future research on this compound could involve studying its synthesis, its chemical reactivity, its physical and chemical properties, and its potential applications. It could also involve investigating its safety profile and environmental impact.